Cas no 1215205-96-1 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
• CAS No: 1215205-96-1
• MF: C₈H₆BrF₃O₂S
• MW: 303.096251010895
• MDL: MFCD15143584
• CID: 857286
• PubChem ID: 53216986
• Update Time: 2025-04-19

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
• 3-Bromo-5-(methylsulfonyl)benzotrifluoride
• 1-bromo-3-methylsulfonyl-5-(trifluoromethyl)benzene
• MFCD15143584
• 1-BROMO-3-METHANESULFONYL-5-(TRIFLUOROMETHYL)BENZENE
• DB-363418
• Benzene, 1-bromo-3-(methylsulfonyl)-5-(trifluoromethyl)-
• DTXSID30682095
• 1215205-96-1
• SCHEMBL12098234
• AKOS015888447
• 1-Bromo-3-methanesulfonyl-5-trifluoromethyl-benzene
• CS-0208566
• 1-Bromo-3-(methanesulfonyl)-5-(trifluoromethyl)benzene
• AS-48293
• F30198

• MDL： MFCD15143584
• Inchi： 1S/C8H6BrF3O2S/c1-15(13,14)7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
• InChI Key： XYPYTUQQTPNHKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 301.92200
• Monoisotopic Mass: 301.92240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.95220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes